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Compound of Interest

Compound Name: Barium-140

CAS No.: 14798-08-4

Cat. No.: B1234999

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper procedures for the decontamination of Barium-140
(Ba-140) spills. Barium-140 is a beta-emitting radionuclide and requires specific handling and

cleanup protocols to ensure personnel safety and prevent the spread of contamination.

Frequently Asked Questions (FAQs)
Q1: What are the primary radiological hazards associated with Barium-140?

A1: Barium-140 is a beta emitter. The primary hazard from a Ba-140 spill is skin contamination

and potential internal exposure through ingestion or inhalation. While the beta particles have a

limited range in air, direct contact with contaminated surfaces can lead to significant skin dose.

Internal exposure can result in the irradiation of various organs.[1]

Q2: What immediate actions should be taken in the event of a Barium-140 spill?

A2: In the event of a Ba-140 spill, the following immediate actions should be taken:

Stop all work: Cease all activities in the affected area.
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Warn others: Alert personnel in the vicinity of the spill.

Isolate the area: Prevent entry into the contaminated zone.

Confine the spill: If possible, cover the spill with absorbent materials to prevent its spread.[2]

[3]

Remove contaminated clothing: If your clothing is contaminated, remove it carefully to avoid

spreading the contamination.[1][3]

Wash contaminated skin: If your skin comes into contact with the spilled material, wash the

affected area thoroughly with lukewarm water and mild soap.[1][4]

Notify the Radiation Safety Officer (RSO): Report the spill to your institution's RSO

immediately.[2][5]

Q3: What personal protective equipment (PPE) is required for cleaning up a Barium-140 spill?

A3: The minimum required PPE for a Ba-140 spill cleanup includes:

Disposable gloves (double-gloving is recommended)

Lab coat

Safety goggles or a face shield

Shoe covers[3][6]

For larger spills or when there is a risk of airborne contamination, a NIOSH-approved respirator

may be necessary.[7]

Q4: What are the recommended decontamination agents for Barium-140?

A4: For most surfaces, a simple solution of soap or detergent and water is effective for

decontaminating Ba-140.[1][4] Commercially available radioactive decontamination solutions,

such as Radiacwash, may also be used.[4][8] For personal decontamination, mild soap and

lukewarm water are recommended.[1][4] Avoid using harsh or abrasive cleaners on skin as this

can increase absorption.[1]
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Q5: How is radioactive waste from a Barium-140 spill managed?

A5: All materials used in the decontamination process, including absorbent paper, gloves, and

disposable PPE, must be treated as radioactive waste.[6] These materials should be collected

in a designated radioactive waste container.[2] Follow your institution's specific procedures for

radioactive waste disposal.

Troubleshooting Guides
Issue: Persistent contamination on a surface after initial cleaning.

Possible Cause Troubleshooting Step

Inadequate cleaning time or pressure.
Repeat the cleaning process, ensuring thorough

scrubbing of the affected area.[9]

Decontaminating agent is not effective for the

surface type.

Try a different decontamination agent. For

stubborn contamination, a chelating agent might

be effective.[8]

The contamination has become fixed to the

surface.

For non-porous surfaces, a mild abrasive may

be used with caution, as this can damage the

surface and make future decontamination more

difficult.[4] Contact your RSO for guidance on

fixed contamination.

The survey meter is not appropriate for

detecting Ba-140.

Ensure you are using a survey meter with a thin-

window Geiger-Müller (GM) probe, which is

suitable for detecting beta radiation.

Issue: Suspected personal skin contamination.
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Possible Cause Troubleshooting Step

Direct contact with the spilled material.

Immediately wash the affected area with mild

soap and lukewarm water for at least 2-3

minutes. Do not use hot water as it can increase

absorption.[1]

Contamination not fully removed after initial

washing.

Repeat the washing procedure up to three

times. If contamination persists, contact the

RSO or occupational health services.[4]

Contamination is under the fingernails.
Use a soft brush to gently clean under the

fingernails.

Issue: Contamination detected on laboratory equipment.

Possible Cause Troubleshooting Step

Cross-contamination during the experiment or

spill.

Decontaminate the equipment using a suitable

cleaning agent and method for the equipment's

material.[6][8]

Internal contamination of the equipment.

Disassemble the equipment if possible and

decontaminate the internal components. For

complex equipment, consult with the

manufacturer or your RSO.

Porous surface of the equipment has absorbed

the radioactive material.

If the equipment cannot be decontaminated to

acceptable levels, it must be disposed of as

radioactive waste.[9]

Quantitative Data Summary
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Decontaminating

Agent
Surface Type

Decontamination

Effectiveness
Reference

Soap and Water Skin

95-99% removal with

90 seconds of gentle

washing.

[1]

Water

Formica, Vinyl,

Plastic, Rubber,

Polyester

Can remove over 99%

of Tc-99m (a

beta/gamma emitter).

[10]

Commercial

Decontaminant (e.g.,

Radiacwash)

Glassware,

Countertops

May be more effective

than soap and water

on these surfaces.

[11]

Experimental Protocols
Protocol 1: Surface Decontamination and Monitoring

Objective: To decontaminate a surface contaminated with Barium-140 and verify the

effectiveness of the decontamination.

Materials:

Personal Protective Equipment (PPE) as specified in the FAQs.

Absorbent paper or pads.

Decontamination solution (e.g., soap and water, Radiacwash).

Wipes or swabs for wipe testing.

Liquid scintillation vials and cocktail.

Low-background liquid scintillation counter.

Geiger-Müller (GM) survey meter with a pancake probe.

Procedure:
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Initial Survey: Before decontamination, use the GM survey meter to identify the boundaries

of the contaminated area.

Decontamination:

For liquid spills, first, use absorbent paper to soak up the spill, working from the outside in.

Apply the decontamination solution to a clean cloth or absorbent paper.

Wipe the contaminated area, moving from the outer edge towards the center in

overlapping strokes.

Use a fresh part of the cloth for each wipe.

Repeat the wiping process with fresh cleaning materials.

Post-Decontamination Survey: Use the GM survey meter to check for any remaining

contamination.

Wipe Test for Removable Contamination:

Take a wipe sample from a 100 cm² area of the decontaminated surface.

Place the wipe in a liquid scintillation vial with the appropriate cocktail.

Analyze the sample using a liquid scintillation counter to quantify any remaining removable

contamination.

Documentation: Record the initial and final survey readings and the results of the wipe test.

Protocol 2: Personal Decontamination

Objective: To safely remove Barium-140 contamination from the skin.

Materials:

Mild soap.

Lukewarm water.
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Soft brush (for fingernails).

Clean, disposable towels.

GM survey meter with a pancake probe.

Procedure:

Initial Survey: Use the GM survey meter to identify the specific areas of skin contamination.

Washing:

Wash the contaminated area with mild soap and lukewarm water for at least two to three

minutes.

Use gentle, circular motions. Avoid harsh scrubbing.

Rinse the area thoroughly with lukewarm water, allowing the water to flow away from the

body and down the drain.

Drying: Gently pat the area dry with a clean, disposable towel.

Post-Decontamination Survey: Use the GM survey meter to check for any remaining

contamination.

Repeat if Necessary: If contamination is still detected, repeat the washing and drying

process. Do not repeat more than three times to avoid skin irritation.

Seek Medical Attention: If contamination persists after three washes, or if the skin is broken,

seek immediate medical attention and inform your RSO.

Visualizations
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Barium-140 Spill Occurs

Stop Work Immediately
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Caption: Barium-140 Spill Response Workflow.
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Contamination Detected

Identify Surface Type

Porous Surface
(e.g., wood, concrete)
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Non-Porous
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Click to download full resolution via product page

Caption: Decontamination Decision Tree for Surfaces.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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